Cas no 121963-51-7 (1-Propanone,1-[1-(phenylsulfonyl)-1H-indol-2-yl]-)

• Product Name: 1-Propanone,1-[1-(phenylsulfonyl)-1H-indol-2-yl]-
• CAS No: 121963-51-7
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 104614
• PubChem ID: 14416114
• Update Time: 2025-04-18

1-Propanone,1-[1-(phenylsulfonyl)-1H-indol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[1-(phenylsulfonyl)-1H-indol-2-yl]-
• 1-[1-(benzenesulfonyl)indol-2-yl]propan-1-one
• 2-(1-OXOPROPYL)-1-(PHENYLSULFONYL)-1H-INDOLE
• 1-[1-(Phenylsulfonyl)-1H-indol-2-yl]propan-1-one
• 1-[1-(Benzenesulfonyl)-1H-indol-2-yl]propan-1-one
• 121963-51-7
• DTXSID10559998
• AKOS015961311
• AB25017
• AC-13619
• 1-(1-(Phenylsulfonyl)-1H-indol-2-yl)propan-1-one
• 1-(1-Benzenesulfonyl-1H-indol-2-yl)-propan-1-one

• MDL： MFCD06410856
• Inchi： 1S/C17H15NO3S/c1-2-17(19)16-12-13-8-6-7-11-15(13)18(16)22(20,21)14-9-4-3-5-10-14/h3-12H,2H2,1H3
• InChI Key： FXVAXHRMJADBAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(CC)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 313.07735
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 517.9°Cat760mmHg
• Flash Point: 267°C
• Refractive Index: 1.623
• PSA: 56.14